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Compound of Interest

Compound Name: 2-Amino-3,5-dibromotoluene

Cat. No.: B189320 Get Quote

Application Notes and Protocols for 2-Amino-
3,5-dibromotoluene
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 2-Amino-3,5-
dibromotoluene, a crucial intermediate in pharmaceutical synthesis. Adherence to these

protocols is essential to ensure personnel safety and maintain the integrity of the compound.
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Property Value Reference

Chemical Name 2-Amino-3,5-dibromotoluene

CAS Number 50910-55-9 [1]

Molecular Formula C₇H₇Br₂N

Appearance Light yellow crystal powder [1]

Melting Point 136-139°C [1]

Boiling Point 319.9°C at 760 mmHg [1]

Density 2.054 g/cm³ [1]

Flash Point 147.3°C [1]

Stability
Stable under normal shipping

and handling conditions.
[1]

Hazard Identification and Classification
This compound is classified as hazardous. The following table summarizes its hazard

classifications.

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 Harmful if swallowed.[2]

Skin corrosion/irritation Category 2 Causes skin irritation.[3]

Serious eye damage/eye

irritation
Category 2

Causes serious eye irritation.

[3]

Specific target organ toxicity -

single exposure (Respiratory

system)

Category 3
May cause respiratory

irritation.[3]

GHS Pictogram:

alt text
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Signal Word: Warning

Safe Handling Protocols
3.1. Engineering Controls:

Work in a well-ventilated area.[4] The use of a chemical fume hood is strongly

recommended.

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[3][4]

3.2. Personal Protective Equipment (PPE):

PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][4]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[1][4] Wear protective clothing to

prevent skin exposure.[1][4]

Respiratory Protection

Follow OSHA respirator regulations in 29 CFR

1910.134 or European Standard EN 149. A

NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.

[1][4] A dust mask of type N95 (US) is

recommended.

3.3. General Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4][5]

Minimize dust generation and accumulation.[4]
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Avoid breathing dust, vapor, mist, or gas.[4]

Do not ingest or inhale the compound.[4]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.[3]

Storage Procedures
Store in a tightly closed container.[1][4]

Store in a cool, dry, well-ventilated area.[1][4]

Keep away from incompatible substances such as strong oxidizing agents.[3][4]

Store locked up.[6]

Emergency Procedures
5.1. First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Remove the individual from exposure to fresh

air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[4]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation

develops. Wash clothing before reuse.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

medical attention.[1][4]

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][4]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen bromide may be generated by thermal

decomposition or combustion.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][4]

5.3. Accidental Release Measures:
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Personal Precautions: Use proper personal protective equipment as indicated in Section 3.2.

[1] Evacuate personnel to safe areas.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Cleanup Procedures: Vacuum or sweep up the material and place it into a suitable disposal

container.[1][4] Avoid generating dusty conditions.[4] Provide ventilation.[4]

Experimental Workflow Diagram
The following diagram outlines the logical workflow for the safe handling of 2-Amino-3,5-
dibromotoluene.
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Caption: Workflow for Safe Handling of 2-Amino-3,5-dibromotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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